Cas no 106535-19-7 (methyl 3-(1H-1,2,4-triazol-1-yl)propanoate)
106535-19-7 structure
Product Name:methyl 3-(1H-1,2,4-triazol-1-yl)propanoate
CAS No:106535-19-7
MF:C6H9N3O2
MW:155.154560804367
CID:127188
PubChem ID:13568505
Update Time:2024-11-03
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-propanoicacid, methyl ester
- methyl 3-(1,2,4-triazol-1-yl)propanoate
- METHYL-3-(1H-1,2,4-TRIAZOLE-1-YL)-PROPIONATE
- methyl 3-(1H-1,2,4-triazol-1-yl)propanoate
- 106535-19-7
- CS-0347472
- AB31518
- 1H-1,2,4-Triazole-1-propanoicacid,methyl ester
- BB 0237732
- J-001606
- AC-14371
- AKOS009252637
- VS-10020
- EN300-1082534
- DTXSID40544039
- 3-[1,2,4]Triazol-1-yl-propionic acid methyl ester
- FT-0693529
- STK801266
- BBL030758
-
- Inchi： 1S/C6H9N3O2/c1-11-6(10)2-3-9-5-7-4-8-9/h4-5H,2-3H2,1H3
- InChI Key： PVTDBXDIDCTVFV-UHFFFAOYSA-N
- SMILES： O(C)C(CCN1C=NC=N1)=O
Computed Properties
- Exact Mass: 155.06900
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 57Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 290.1°Cat760mmHg
- Flash Point: 129.2°C
- Refractive Index: 1.556
- PSA: 57.01000
- LogP: -0.15880
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-338034-1 g |
Methyl-3-(1H-1,2,4-triazole-1-yl)-propionate, |
106535-19-7 | 1g |
￥4,212.00 | 2023-07-11 | ||
| Enamine | EN300-1082534-0.05g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 95% | 0.05g |
$97.0 | 2023-10-28 | |
| Enamine | EN300-1082534-0.1g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 95% | 0.1g |
$144.0 | 2023-10-28 | |
| Enamine | EN300-1082534-0.25g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 95% | 0.25g |
$206.0 | 2023-10-28 | |
| Enamine | EN300-1082534-0.5g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 95% | 0.5g |
$391.0 | 2023-10-28 | |
| Enamine | EN300-1082534-1.0g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 1g |
$513.0 | 2023-06-10 | ||
| Enamine | EN300-1082534-2.5g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 95% | 2.5g |
$1008.0 | 2023-10-28 | |
| Enamine | EN300-1082534-5.0g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 5g |
$1488.0 | 2023-06-10 | ||
| Enamine | EN300-1082534-10.0g |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate |
106535-19-7 | 10g |
$2209.0 | 2023-06-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-338034-1g |
Methyl-3-(1H-1,2,4-triazole-1-yl)-propionate, |
106535-19-7 | 1g |
￥4212.00 | 2023-09-05 |
methyl 3-(1H-1,2,4-triazol-1-yl)propanoate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
106535-19-7 (methyl 3-(1H-1,2,4-triazol-1-yl)propanoate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
